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Compound of Interest

Compound Name: Sargachromanol C

Cat. No.: B15192454 Get Quote

Despite extensive searches of scientific literature and chemical databases, specific information

regarding the chemical structure and stereochemistry of Sargachromanol C remains elusive.

This particular compound does not appear in published research papers or established

chemical registries. The name may be incorrect, or it could refer to a very rare, newly

discovered, or as-yet-unpublished molecule from the vast chemical library of the Sargassum

genus of brown algae.

The Sargassum species are well-known for producing a diverse array of chromanols, a class of

bicyclic compounds with a chromane skeleton. These compounds, often referred to as

sargachromanols, have garnered significant interest from researchers due to their potent

antioxidant and other biological activities. While data on Sargachromanol C is unavailable, a

wealth of information exists for other members of this family, such as Sargachromanol E and G.

To provide a framework for understanding the potential structure and properties of

sargachromanols, this guide will focus on the general characteristics of this compound class,

drawing examples from its more thoroughly investigated members.

The Sargachromanol Archetype: A General
Structure
Sargachromanols typically feature a chromanol core, which is a derivative of benzopyran. This

core structure is often substituted with a terpenoid side chain of varying length and complexity.
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The stereochemistry of these molecules, particularly at the chiral centers within the chromanol

ring and along the side chain, plays a crucial role in their biological function.

Below is a generalized representation of a sargachromanol structure, highlighting the key

components.
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Caption: Generalized structural components of a sargachromanol.

Elucidating the Structure: A Standard Experimental
Workflow
The process of isolating and identifying a novel natural product like a sargachromanol involves

a series of established experimental protocols. The typical workflow is outlined below.
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Extraction and Isolation

Structure Determination

Collection and Drying of Sargassum sp.

Solvent Extraction (e.g., Methanol/Chloroform)

Fractionation using Chromatography (e.g., Column, HPLC)

Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, COSY, HMBC, NOESY)

Mass Spectrometry (MS) for Molecular Weight Optical Rotation for Chirality

X-ray Crystallography for Absolute Stereochemistry (if crystals are obtained)

Click to download full resolution via product page

Caption: A typical experimental workflow for the isolation and structural elucidation of

sargachromanols.

Spectroscopic Data: The Fingerprint of a Molecule
While no data exists for Sargachromanol C, a summary of the types of quantitative data

obtained from spectroscopic analysis of a known sargachromanol, such as Sargachromanol E,

would include:
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Data Type Information Provided

¹H NMR
Chemical shifts (δ) and coupling constants (J) of

hydrogen atoms.

¹³C NMR Chemical shifts (δ) of carbon atoms.

Mass Spectrometry
Precise molecular weight and fragmentation

patterns.

Specific Rotation
The direction and magnitude of rotation of

plane-polarized light, indicating chirality.

Without a specific publication detailing the isolation and characterization of Sargachromanol
C, it is impossible to provide the actual data for this compound.

Conclusion
The identity of Sargachromanol C remains a scientific enigma. The absence of its mention in

the peer-reviewed literature suggests that it may be a misnomer or a compound that has not

yet been formally described. However, the rich chemistry of the Sargassum genus continues to

be an active area of research, and it is plausible that new sargachromanols, potentially

including a "Sargachromanol C," will be discovered and characterized in the future. For

researchers and drug development professionals, the broader family of sargachromanols offers

a promising starting point for the discovery of new therapeutic agents.

To cite this document: BenchChem. [Unveiling Sargachromanol C: A Compound Shrouded in
Mystery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-
of-sargachromanol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15192454?utm_src=pdf-body
https://www.benchchem.com/product/b15192454?utm_src=pdf-body
https://www.benchchem.com/product/b15192454?utm_src=pdf-body
https://www.benchchem.com/product/b15192454?utm_src=pdf-body
https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-of-sargachromanol-c
https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-of-sargachromanol-c
https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-of-sargachromanol-c
https://www.benchchem.com/product/b15192454#chemical-structure-and-stereochemistry-of-sargachromanol-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15192454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

